N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C14H10ClN5O2S
• Molecular Weight: 347.8 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H10ClN5O2S/c15-10-1-2-11(17-7-10)18-12(21)8-23-14-20-19-13(22-14)9-3-5-16-6-4-9/h1-7H,8H2,(H,17,18,21)
• InChI Key: ZYOLOUZKIGIUII-UHFFFAOYSA-N
• SMILES: C1=CC(=NC=C1Cl)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3

Description

N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has gained attention in the scientific community for its potential applications in medicinal chemistry. This compound is a sulfhydryl-containing molecule that has shown promise in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it is believed to act as a thiol-containing molecule that can interact with various enzymes and proteins. This interaction can lead to the inhibition of enzyme activity and the modulation of various physiological processes.
Biochemical and Physiological Effects:
N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various physiological processes, including neurotransmitter regulation and metabolism. The inhibition of these enzymes can lead to the modulation of these processes, which can have therapeutic implications.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well-understood. However, there are also limitations to its use in lab experiments. Its effects on various physiological processes can be complex and difficult to interpret. Additionally, its potential applications in medicinal chemistry are still being explored, and more research is needed to fully understand its therapeutic potential.

Future Directions

There are several future directions for the study of N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One potential direction is the further exploration of its potential applications in medicinal chemistry. It has shown promise as an inhibitor of various enzymes, and more research is needed to fully understand its therapeutic potential. Another direction is the study of its effects on various physiological processes, including neurotransmitter regulation and metabolism. This can provide insights into its mechanism of action and potential therapeutic applications. Additionally, the development of new synthesis methods for this compound can lead to the production of analogs with improved properties and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide involves the reaction of 2-chloro-5-nitropyridine with 4-aminopyridine to form an intermediate. This intermediate is then reacted with thioacetic acid to yield the final product.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-2-{[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been extensively studied for its potential applications in medicinal chemistry. It has shown promise as an inhibitor of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various physiological processes and are targets for the treatment of various diseases.